![molecular formula C19H18ClN3O3 B2686956 5-(Sec-butylamino)-2-(5-((4-chlorophenoxy)methyl)furan-2-yl)oxazole-4-carbonitrile CAS No. 931704-44-8](/img/structure/B2686956.png)
5-(Sec-butylamino)-2-(5-((4-chlorophenoxy)methyl)furan-2-yl)oxazole-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(Sec-butylamino)-2-(5-((4-chlorophenoxy)methyl)furan-2-yl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C19H18ClN3O3 and its molecular weight is 371.82. The purity is usually 95%.
BenchChem offers high-quality 5-(Sec-butylamino)-2-(5-((4-chlorophenoxy)methyl)furan-2-yl)oxazole-4-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(Sec-butylamino)-2-(5-((4-chlorophenoxy)methyl)furan-2-yl)oxazole-4-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Novel Synthesis Techniques
The research demonstrates innovative approaches to synthesizing heterocyclic compounds, highlighting the versatility of oxazole derivatives in chemical synthesis. For instance, Pil'o et al. (2002) describe the reaction of polychlorinated enamidonitrile with primary amines, leading to the formation of 4-cyanooxazoles, a class of compounds related to the chemical structure . These reactions underscore the potential for creating diverse oxazole derivatives with various functional groups, which are valuable for further chemical transformations and applications in material science and pharmaceutical research (Pil'o et al., 2002).
Development of Energetic Materials
In the realm of materials science, particularly in the development of energetic materials, Yu et al. (2017) explored the synthesis and characterization of compounds based on oxadiazole rings. These materials exhibit moderate thermal stabilities and are insensitive towards impact and friction, suggesting their potential use in safer energetic materials. This research indicates the importance of oxazole and oxadiazole derivatives in creating compounds with significant energetic properties (Yu et al., 2017).
Heterocyclic Compound Synthesis
Further expanding on the synthesis of heterocyclic compounds, Golovchenko et al. (2004) investigated the creation of new 1,3,4-thiadiazole derivatives starting from acylaminoacrylonitriles. This study exemplifies the broad applicability of nitrile-containing heterocycles in synthesizing compounds with potential biological activity or as intermediates for further chemical reactions (Golovchenko et al., 2004).
Advanced Organic Synthesis and Manipulation
Spencer et al. (2012) described the microwave-mediated synthesis and manipulation of a 2-substituted-5-aminooxazole-4-carbonitrile library, showcasing the efficiency of modern synthetic techniques in creating libraries of heterocyclic compounds for screening in various biological applications. This research illustrates the continued interest in developing versatile methods for the rapid synthesis of complex heterocycles (Spencer et al., 2012).
Therapeutic Applications and Drug Development
Exploring the therapeutic potential of compounds containing oxadiazole or furadiazole rings, Siwach and Verma (2020) reviewed the biological activities associated with these heterocycles, highlighting their significance in drug development. Such compounds have been found to possess a range of biological activities, underscoring the importance of chemical research in identifying new therapeutic agents (Siwach & Verma, 2020).
properties
IUPAC Name |
5-(butan-2-ylamino)-2-[5-[(4-chlorophenoxy)methyl]furan-2-yl]-1,3-oxazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18ClN3O3/c1-3-12(2)22-18-16(10-21)23-19(26-18)17-9-8-15(25-17)11-24-14-6-4-13(20)5-7-14/h4-9,12,22H,3,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAOOFVCRPUPNTB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NC1=C(N=C(O1)C2=CC=C(O2)COC3=CC=C(C=C3)Cl)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Sec-butylamino)-2-(5-((4-chlorophenoxy)methyl)furan-2-yl)oxazole-4-carbonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.